Cas no 110229-74-8 ((1S)-2-fluoro-1-phenylethan-1-ol)

• Product Name: (1S)-2-fluoro-1-phenylethan-1-ol
• CAS No: 110229-74-8
• MF: C₈H₉FO
• MW: 140.154865980148
• MDL: MFCD24444151
• CID: 5156908
• PubChem ID: 11423639
• Update Time: 2026-03-04

(1S)-2-fluoro-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(fluoromethyl)-, (αS)-
• (1S)-2-fluoro-1-phenylethan-1-ol

• MDL： MFCD24444151
• Inchi： 1S/C8H9FO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H,6H2/t8-/m1/s1
• InChI Key： FXOFPSAANUWIIM-MRVPVSSYSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(O)CF

Computed Properties

• Exact Mass: 140.063743068g/mol
• Monoisotopic Mass: 140.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1S)-2-fluoro-1-phenylethan-1-ol

Introduction to (1S)-2-fluoro-1-phenylethan-1-ol (CAS No. 110229-74-8)

(1S-2-fluoro-1-phenylethan-1-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service Number (CAS No. 110229-74-8), has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of a fluoro substituent and a chiral center makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The molecular structure of (1S-2-fluoro-1-phenylethan-1-ol) consists of a phenyl ring attached to an ethyl group, with a fluorine atom at the second carbon position and a chiral center at the first carbon. This configuration imparts distinct physicochemical properties, including solubility, reactivity, and metabolic stability, which are critical factors in pharmaceutical design. The stereochemistry of the molecule, specifically the (1S) configuration, plays a pivotal role in determining its biological activity and interaction with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced binding affinity and metabolic stability compared to their non-fluorinated counterparts. The fluorine atom's electronegativity and small size allow it to modulate the electronic properties of adjacent atoms, thereby influencing the compound's pharmacokinetic profile. This has led to extensive research into fluorinated analogs of existing drugs, as well as the development of new therapeutic agents based on fluorinated scaffolds.

One of the most compelling aspects of (1S-2-fluoro-1-phenylethan-1-ol) is its potential as a building block in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, the fluoro group can be used to enhance lipophilicity or metabolic resistance, while the chiral center provides opportunities for developing enantiomerically pure drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds for their ability to improve drug bioavailability and target specificity. Studies have shown that the introduction of fluorine atoms can lead to increased binding affinity to biological targets, such as enzymes and receptors, which is crucial for achieving therapeutic efficacy. Additionally, fluorine atoms can enhance the stability of drug molecules against degradation by metabolic enzymes, extending their half-life in the body.

Recent advancements in synthetic methodologies have made it possible to access increasingly complex fluorinated molecules with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have enabled researchers to produce enantiomerically enriched forms of (1S-2-fluoro-1-phenylethan-1-ol) and related compounds. These methods are essential for developing drugs that exhibit optimal pharmacological properties while minimizing unwanted side effects.

The potential applications of (1S-2-fluoro-1-phenylethan-1-ol) extend beyond traditional small-molecule drug development. Its unique structural features make it a valuable intermediate in the synthesis of biologics and other complex therapeutic agents. For example, fluorinated compounds have been explored as components of peptide mimetics and nucleic acid analogs, where their stability and bioavailability are particularly advantageous.

In conclusion, (1S-2-fluoro-1-phenylethan-1-ol) represents a promising compound in pharmaceutical chemistry due to its structural versatility and functional attributes. The combination of a fluoro substituent and a chiral center offers numerous opportunities for developing innovative therapeutic agents with improved efficacy and safety profiles. As research in this area continues to progress, it is likely that (1S-2-fluoro-1-phenylethan-1-ol) will play an increasingly important role in the discovery and development of new medicines.